Cas no 436092-88-5 (4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE)

4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE is a specialized aromatic amine derivative featuring a tetrazole ring substituted with an ethyl group. This compound is of interest in pharmaceutical and agrochemical research due to its unique heterocyclic structure, which can enhance binding affinity and metabolic stability in active molecules. The tetrazole moiety serves as a bioisostere for carboxylic acids, offering improved lipophilicity and bioavailability. Its amine functionality provides a versatile handle for further derivatization, making it valuable in the synthesis of biologically active compounds. The product is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE structure

436092-88-5 structure

Product Name:4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE

CAS No:436092-88-5

MF:C₉H₁₁N₅

MW:189.217140436172

CID:830026

Update Time:2026-04-29

4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE Chemical and Physical Properties

Names and Identifiers

- 4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE
- 4-(2-ETHYL-2H-TETRAZOL-5-YL)-PHENYLAMINE
- 4-(2-ethyltetrazol-5-yl)aniline
- Inchi： InChI=1S/C9H11N5/c1-2-14-12-9(11-13-14)7-3-5-8(10)6-4-7/h3-6H,2,10H2,1H3
- InChI Key： XHJVWDBSIBURKF-UHFFFAOYSA-N
- SMILES： CCN1N=C(C2=CC=C(C=C2)N)N=N1

Computed Properties

Exact Mass: 189.10100
Monoisotopic Mass: 189.101445
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.6

Experimental Properties

Density: 1.33
Boiling Point: 397.2°C at 760 mmHg
Flash Point: 194°C
Refractive Index: 1.686
PSA: 69.62000
LogP: 1.52340

4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE Pricemore >>

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TRC	E762168-10mg	4-(2-Ethyl-2H-tetrazol-5-yl)phenylamine	436092-88-5		10mg	$ 50.00	2022-06-05
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